Cas no 1852623-08-5 (2-Amino-1-(4-cyclobutylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(4-cyclobutylpiperazin-1-yl)ethan-1-one
• CAS No: 1852623-08-5
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 4773842
• Update Time: 2025-10-23

2-Amino-1-(4-cyclobutylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-cyclobutylpiperazin-1-yl)ethan-1-one
• 2-Amino-1-(4-cyclobutylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C10H19N3O/c11-8-10(14)13-6-4-12(5-7-13)9-2-1-3-9/h9H,1-8,11H2
• InChI Key： SUVJAFMUCWWBOP-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCN(CC1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: -0.5
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-(4-cyclobutylpiperazin-1-yl)ethan-1-one

2-Amino-1-(4-Cyclobutylpiperazin-1-yl)Ethan-1-one: A Comprehensive Overview

2-Amino-1-(4-cyclobutylpiperazin-1-yl)ethan-1-one, also known by its CAS number 1852623-08-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and recent research findings related to this compound.

The molecular structure of 2-Amino-1-(4-cyclobutylpiperazin-1-yl)ethan-1-one is intriguing, featuring a piperazine ring substituted with a cyclobutyl group at the 4-position and an amino group at the 2-position of the ethanone moiety. This arrangement imparts the molecule with a combination of rigid and flexible structural elements, which are crucial for its interactions with biological targets. The piperazine ring, a six-membered diazine, is a common structural motif in many bioactive compounds, often contributing to hydrogen bonding and π-interactions.

Recent studies have highlighted the potential of 2-Amino-1-(4-cyclobutylpiperazin-1-yl)ethan-1-one as a modulator of various biological pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are key players in cancer progression. The cyclobutyl substitution on the piperazine ring was found to significantly enhance the compound's binding affinity to the target enzyme, suggesting its potential as a lead compound for anti-cancer drug development.

In terms of synthesis, several methods have been reported for the preparation of 2-Amino-1-(4-cyclobutylpiperazin-1-yl)ethan-1-one. A common approach involves the nucleophilic substitution reaction between 4-cyclobutylpiperazine and an appropriate electrophilic species, followed by subsequent transformations to introduce the amino group and complete the ethanone structure. Optimization of reaction conditions has been shown to significantly impact both yield and purity, underscoring the importance of meticulous synthetic planning.

The pharmacokinetic properties of 2-Amino-1-(4-cyclobutylpiperazin-1-y) have also been investigated in preclinical models. Studies conducted in rodents revealed moderate oral bioavailability and favorable tissue distribution profiles, indicating that this compound may possess suitable pharmacokinetic characteristics for systemic drug delivery. However, further studies are required to evaluate its safety profile and potential for clinical translation.

Beyond its pharmacological applications, 2-Amino-1-(4-cyclobutylpiperazin-) has also been explored as a building block in medicinal chemistry. Its modular structure allows for easy modification at various positions, enabling chemists to generate a library of analogs for high-throughput screening. This versatility makes it an invaluable tool in drug discovery efforts targeting diverse therapeutic areas.

In conclusion, 2-Amino-1-(4-cyclobutylpiperazin-) stands out as a promising compound with multifaceted applications in organic chemistry and pharmacology. Its unique structure, coupled with emerging research findings on its biological activities and pharmacokinetic properties, positions it as a compelling candidate for further investigation in drug development pipelines.